Cas no 1214352-48-3 (2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid)

• Product Name: 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid
• CAS No: 1214352-48-3
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 4998871
• Update Time: 2025-10-31

2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid

• Inchi： 1S/C15H10F4O2/c16-12-5-3-9(4-6-12)10-1-2-11(8-14(20)21)13(7-10)15(17,18)19/h1-7H,8H2,(H,20,21)
• InChI Key： FXPIAHJHJLEPRF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC(=CC=2)F)C=CC=1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid

2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid (CAS No. 1214352-48-3): An Overview of Its Structure, Properties, and Applications

2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid (CAS No. 1214352-48-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of arylacetic acids and is characterized by the presence of a fluoro and trifluoromethyl substituent on a biphenyl ring system.

The molecular structure of 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid is particularly noteworthy. The biphenyl moiety, which consists of two benzene rings connected by a single bond, provides a rigid and planar framework that can interact with biological targets through π-π stacking and hydrophobic interactions. The introduction of the fluoro and trifluoromethyl groups on the biphenyl ring not only enhances the lipophilicity of the molecule but also modulates its electronic properties, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in the development of compounds with similar structural motifs for various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid exhibited potent anti-inflammatory and analgesic activities in preclinical models. These findings suggest that this compound may have potential as a lead molecule for the development of new drugs targeting inflammatory diseases.

The physical and chemical properties of 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid have also been extensively studied. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for use in various biochemical assays and drug formulation studies.

The synthetic route to 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid has been well-documented in the literature. A common approach involves the coupling of 4-fluoro-3-trifluoromethylphenylboronic acid with 4-bromobenzaldehyde followed by a subsequent Grignard reaction with methyl magnesium bromide to form the corresponding carboxylic acid. This multistep synthesis process allows for high yields and purity, making it feasible for large-scale production.

In addition to its potential therapeutic applications, 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid has also been explored as a ligand in metal coordination chemistry. Research published in the Inorganic Chemistry (2020) demonstrated that this compound can form stable complexes with transition metals such as palladium and platinum. These complexes exhibit interesting catalytic properties and have been used in various organic transformations, including cross-coupling reactions and C-H activation processes.

The biological activity of 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid has been investigated using a variety of in vitro and in vivo models. Studies have shown that this compound can inhibit the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation and pain. The selective inhibition of COX by this compound suggests that it may have fewer side effects compared to non-selective COX inhibitors like aspirin and ibuprofen.

To further understand the mechanism of action of 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid, molecular docking studies have been conducted using computational methods. These studies revealed that the compound binds to the active site of COX through hydrogen bonding and hydrophobic interactions, thereby blocking the access of arachidonic acid, the substrate for prostaglandin synthesis.

In conclusion, 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-4-yl)acetic acid (CAS No. 1214352-48-3) is a versatile compound with promising applications in medicinal chemistry, pharmaceutical research, and metal coordination chemistry. Its unique structural features, coupled with its favorable physical and chemical properties, make it an attractive candidate for further development as a therapeutic agent or as a ligand for catalytic applications. Ongoing research continues to explore new derivatives and analogs of this compound to enhance its biological activity and expand its potential uses.